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Compound of Interest

Compound Name:
3-((4-Chlorobenzyl)oxy)piperidine

hydrochloride

Cat. No.: B1455446 Get Quote

An In-Depth Technical Guide on the Safety and Handling of 3-((4-
Chlorobenzyl)oxy)piperidine hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
This guide provides a comprehensive overview of the essential safety and handling protocols

for 3-((4-Chlorobenzyl)oxy)piperidine hydrochloride (CAS No: 19645-83-9), a chemical

intermediate utilized in pharmaceutical research and development. Adherence to rigorous

safety measures is paramount to mitigate risks associated with its handling, storage, and

disposal. This document synthesizes critical data from its Safety Data Sheet (SDS) to offer

actionable, in-depth guidance for laboratory personnel. The core focus is on understanding the

compound's hazard profile, implementing appropriate engineering controls and personal

protective equipment (PPE), and establishing robust procedures for both routine handling and

emergency situations.

Compound Identification and Hazard Profile
Chemical Name: 3-((4-Chlorobenzyl)oxy)piperidine hydrochloride

CAS Number: 19645-83-9
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Molecular Formula: C₁₂H₁₇Cl₂NO

Appearance: White crystalline solid

Melting Point: 168 - 172 °C

The primary hazards associated with this compound, as classified under the Globally

Harmonized System (GHS), are summarized below. Understanding these classifications is the

first step in a thorough risk assessment.

Table 1: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation 2
H319: Causes serious eye

irritation.

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.

Source: Activate Scientific GmbH Safety Data Sheet

The causality behind these classifications lies in the compound's chemical structure. The

piperidine ring and the chlorobenzyl group can interact with biological systems, leading to

irritation upon contact with skin, eyes, and the respiratory tract. If ingested, its systemic

absorption can lead to harmful toxicological effects.

Risk Mitigation Framework: A Multi-Layered
Approach
A robust safety protocol relies on a multi-layered approach, starting from engineering controls

and culminating in specific work practices. This framework ensures that risks are managed

proactively.
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Hierarchy of Controls

Researcher Actions

Engineering Controls
(Primary Barrier)

Safe Handling & Storage
(Execution)

Enables

Administrative Controls
(Procedural Safeguards)

Defines Procedures For

Personal Protective Equipment (PPE)
(Final Barrier)

Protects During

Risk Assessment
(Pre-Experiment)

Identifies Need For

Emergency Response
(Contingency)

If Incident Occurs

Entering Designated
Handling Area 1. Don Lab Coat 2. Wear Safety Goggles 3. Don Gloves Perform Work

in Fume Hood
4. Doff Gloves

(Proper Technique) 5. Wash Hands 6. Doff Goggles 7. Doff Lab Coat Exit Area
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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